Cas no 1251638-69-3 (2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251638-69-3
• MF: C₁₉H₂₂N₄O₄S
• MW: 402.467382907867
• CID: 6078487
• PubChem ID: 49665961
• Update Time: 2025-05-20

2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• F3406-8341
• 2-(4-methoxybenzyl)-6-(piperidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 2-[(4-methoxyphenyl)methyl]-6-piperidin-1-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-(4-methoxybenzyl)-6-(piperidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 1251638-69-3
• AKOS021841991
• 2-[(4-methoxyphenyl)methyl]-6-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C19H22N4O4S/c1-27-16-7-5-15(6-8-16)13-23-19(24)22-14-17(9-10-18(22)20-23)28(25,26)21-11-3-2-4-12-21/h5-10,14H,2-4,11-13H2,1H3
• InChI Key： HNHKAYQKFIGPAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=CC(=CC=3)OC)C(N2C=1)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 402.13617637g/mol
• Monoisotopic Mass: 402.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one (CAS No. 1251638-69-3)

2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one, with the CAS number 1251638-69-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 4-methoxyphenyl and piperidine-1-sulfonyl substituents, contribute to its pharmacological profile and make it a promising candidate for further investigation.

The synthesis of 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one involves a multi-step process that combines advanced organic chemistry techniques. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are crucial for large-scale production and clinical trials. The key steps in the synthesis include the formation of the triazolopyridine core and the subsequent introduction of the functional groups through selective reactions.

In terms of biological activity, 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one has shown promising results in various assays. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in inflammatory pathways. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that this compound may have antitumor properties by modulating signaling pathways associated with cell proliferation and apoptosis.

The pharmacokinetic properties of 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one have also been extensively studied. In vitro and in vivo experiments have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one has also been investigated for its use as a research tool. Its unique chemical structure and biological activity make it a valuable probe for studying enzyme inhibition and signaling pathways in cellular models. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug development.

The future prospects for 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 2-(4-methoxyphenyl)methyl-6-(piperidine-1-sulfonyl)-2H,3H-1,2,4triazolo[4,3-a]pyridin-3-one (CAS No. 1251638-69-3) is a promising compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting area of study for scientists and researchers working towards the development of new therapeutic agents.